Cas no 2137601-21-7 (Isoquinoline, 4-bromo-1-chloro-6-(trifluoromethyl)-)

• Product Name: Isoquinoline, 4-bromo-1-chloro-6-(trifluoromethyl)-
• CAS No: 2137601-21-7
• MF: C₁₀H₄BrClF₃N
• MW: 310.497671127319
• CID: 5992028
• PubChem ID: 135392194
• Update Time: 2025-09-23

Isoquinoline, 4-bromo-1-chloro-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4-bromo-1-chloro-6-(trifluoromethyl)-
• 4-bromo-1-chloro-6-(trifluoromethyl)isoquinoline
• 2137601-21-7
• EN300-397932

• Inchi： 1S/C10H4BrClF3N/c11-8-4-16-9(12)6-2-1-5(3-7(6)8)10(13,14)15/h1-4H
• InChI Key： UKUAVPSJVHGNLZ-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C=C(C(F)(F)F)C=C2)C(Br)=CN=1

Computed Properties

• Exact Mass: 308.91677g/mol
• Monoisotopic Mass: 308.91677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.740±0.06 g/cm3(Predicted)
• Boiling Point: 333.0±37.0 °C(Predicted)
• pka: -1.30±0.39(Predicted)

Additional information on Isoquinoline, 4-bromo-1-chloro-6-(trifluoromethyl)-

Comprehensive Overview of Isoquinoline, 4-bromo-1-chloro-6-(trifluoromethyl)- (CAS No. 2137601-21-7)

The compound Isoquinoline, 4-bromo-1-chloro-6-(trifluoromethyl)-, identified by its CAS No. 2137601-21-7, is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 4-bromo, 1-chloro, and 6-(trifluoromethyl) substituents, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders and inflammatory diseases.

In recent years, the demand for trifluoromethyl-substituted isoquinolines has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. The presence of the trifluoromethyl group in CAS No. 2137601-21-7 is particularly noteworthy, as it often contributes to increased binding affinity and selectivity in medicinal chemistry applications. This aligns with the growing trend of fluorinated compounds in the pharmaceutical industry, a topic frequently searched by professionals seeking innovative drug design strategies.

Another area of interest is the compound's role in agrochemical development. The 4-bromo-1-chloro-6-(trifluoromethyl)-isoquinoline scaffold has shown promise in the creation of novel pesticides and herbicides, addressing global challenges such as crop resistance and environmental sustainability. This resonates with current discussions on green chemistry and the need for eco-friendly agrochemicals, a hot topic in both academic and industrial circles.

From a synthetic perspective, the preparation of Isoquinoline, 4-bromo-1-chloro-6-(trifluoromethyl)- involves multi-step reactions, often requiring precise control of reaction conditions to achieve high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling and electrophilic aromatic substitution are commonly employed, reflecting the compound's complexity and the expertise needed for its production. These methods are frequently searched by chemists looking for efficient synthetic routes to halogenated isoquinolines.

The analytical characterization of CAS No. 2137601-21-7 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring its identity and purity meet industry standards. Quality control is paramount, especially when the compound is used in high-value applications such as pharmaceutical intermediates or material science. This emphasis on analytical rigor aligns with the broader scientific community's focus on reproducibility and data integrity.

Looking ahead, the versatility of Isoquinoline, 4-bromo-1-chloro-6-(trifluoromethyl)- positions it as a key player in the development of next-generation therapeutics and agrochemicals. Its potential applications in cancer research, central nervous system (CNS) drug discovery, and sustainable agriculture make it a compound of enduring relevance. As research continues to uncover new uses for this molecule, its significance in both academic and industrial settings is expected to grow.

In summary, CAS No. 2137601-21-7 represents a fascinating intersection of chemistry, biology, and materials science. Its unique properties and broad applicability make it a subject of ongoing investigation, with implications for health, agriculture, and beyond. For researchers and industry professionals alike, understanding this compound's potential is essential for driving innovation in their respective fields.